Cas no 1281052-13-8 (1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine
• CAS No: 1281052-13-8
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5672814
• PubChem ID: 53515243
• Update Time: 2025-06-08

1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS034435006
• 1281052-13-8
• 1-(2-phenoxyethyl)-4-prop-2-ynylpiperazine
• AB01330447-02
• EN300-26622953
• 1-(2-phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine
• Z52741502
• NCGC00336392-01
• 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C15H20N2O/c1-2-8-16-9-11-17(12-10-16)13-14-18-15-6-4-3-5-7-15/h1,3-7H,8-14H2
• InChI Key： MSVJDYJTNVMKAC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine

Chemical Profile of 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine (CAS No. 1281052-13-8) and Its Emerging Applications in Modern Research

1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine, identified by the CAS number 1281052-13-8, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This piperazine derivative, characterized by its phenoxyethyl and propargyl substituents, exhibits a unique combination of chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine incorporates a piperazine core, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as receptors and enzymes. The presence of the phenoxyethyl group enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes, while the propargyl moiety introduces reactivity that can be exploited for further functionalization or conjugation with other biomolecules.

Recent advancements in the field have highlighted the potential of this compound as a scaffold for drug discovery. Its structural features suggest that it may exhibit properties such as receptor binding affinity, metabolic stability, and favorable pharmacokinetic profiles. These attributes are particularly relevant in the context of central nervous system (CNS) disorders, where precise targeting and minimal side effects are critical. Studies have begun to explore its interactions with neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most promising areas of research involves the use of 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine as a tool compound in biochemical assays. The propargyl group serves as an excellent handle for site-specific labeling or cross-linking studies, enabling researchers to dissect molecular mechanisms with high precision. For instance, researchers have utilized this compound to investigate the dynamics of protein-protein interactions in neuronal signaling pathways. The phenoxyethyl side chain also allows for modifications that can enhance solubility or target specificity, making it adaptable for both in vitro and in vivo studies.

The compound's versatility has also been recognized in the development of novel imaging agents. By incorporating fluorophores or other detectable tags through click chemistry reactions facilitated by the propargyl functionality, 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine can be transformed into probes for real-time visualization of biological processes. Such applications are particularly valuable in diagnostic settings, where non-invasive imaging techniques are increasingly sought after. Preliminary data suggest that derivatives of this compound exhibit high sensitivity and selectivity when used in conjunction with advanced imaging modalities like positron emission tomography (PET) and magnetic resonance imaging (MRI).

In addition to its utility as a research tool, 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine has shown promise as a lead compound for drug development. Its structural motif is reminiscent of established therapeutics that target neurological disorders, suggesting that it may serve as a basis for generating new-generation drugs with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on optimizing synthetic routes and exploring structure-activity relationships (SAR) to fine-tune its pharmacological profile.

The synthesis of 1-(2-Phenoxyethyl)-4-(prop-2-yn-1-yl)piperazine presents an interesting challenge due to the need to introduce both the phenoxyethyl and propargyl groups with high regioselectivity. Recent methodologies have leveraged transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to streamline the synthetic process. These advances not only improve yield but also allow for greater flexibility in modifying the molecular structure, enabling researchers to tailor the compound for specific applications.

The growing interest in this compound is also driven by its potential role in addressing emerging therapeutic challenges. For example, rising rates of drug resistance in infectious diseases necessitate the development of novel chemotypes that can overcome existing barriers. 1-(2-Phenoxyethyl)-4-(prop-2-yne-piperazine) derivatives have been explored as candidates for antimicrobial agents due to their ability to disrupt essential bacterial processes without cross-resistance with conventional antibiotics.

Ethical considerations are paramount when conducting research involving potentially bioactive compounds like 1-(2-phenoxyethyl)-4-(propargyl)piperazine. Rigorous testing is essential to ensure safety and efficacy before moving from preclinical studies to human trials. Regulatory agencies require comprehensive data on toxicity, pharmacokinetics, and mechanism of action before approving new drugs or research tools. Despite these challenges, the scientific community remains committed to advancing our understanding of this compound's potential through meticulous investigation.

The future directions for research on CAS No 1281052 13 8 are multifaceted. Continued exploration of its pharmacological properties will likely uncover new therapeutic applications beyond CNS disorders. Additionally, innovations in synthetic chemistry may unlock new derivatives with enhanced characteristics suitable for diverse biological contexts. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in shaping the next generation of biochemical tools and therapeutics.